Cas no 1261670-74-9 (1-(Bromomethyl)-4-iodonaphthalene)

• Product Name: 1-(Bromomethyl)-4-iodonaphthalene
• CAS No: 1261670-74-9
• MF: C₁₁H₈BrI
• MW: 346.989694595337
• CID: 4797674
• Update Time: 2025-05-23

1-(Bromomethyl)-4-iodonaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-4-iodonaphthalene
• 1-(Bromomethyl)-4-iodonaphthalene

• Inchi： 1S/C11H8BrI/c12-7-8-5-6-11(13)10-4-2-1-3-9(8)10/h1-6H,7H2
• InChI Key： BAHIFRCEJVCSQU-UHFFFAOYSA-N
• SMILES： IC1C=CC(CBr)=C2C=CC=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 4.4
• Topological Polar Surface Area: 0

Additional information on 1-(Bromomethyl)-4-iodonaphthalene

Introduction to 1-(Bromomethyl)-4-iodonaphthalene (CAS No. 1261670-74-9)

1-(Bromomethyl)-4-iodonaphthalene (CAS No. 1261670-74-9) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and materials science. This compound features a naphthalene core substituted with a bromomethyl group at the 1-position and an iodine atom at the 4-position, making it a valuable building block for the synthesis of complex molecules.

The unique structural features of 1-(Bromomethyl)-4-iodonaphthalene enable it to participate in a wide range of chemical reactions, including cross-coupling reactions, nucleophilic substitutions, and radical processes. These reactions are crucial for the development of new pharmaceuticals, advanced materials, and functional organic molecules.

In recent years, the use of 1-(Bromomethyl)-4-iodonaphthalene in medicinal chemistry has gained considerable attention. Researchers have explored its potential as a precursor for the synthesis of biologically active compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the synthesis of novel naphthalene derivatives using 1-(Bromomethyl)-4-iodonaphthalene as a key intermediate. These derivatives exhibited potent anti-cancer activities against various human cancer cell lines, highlighting the compound's potential in drug discovery.

Beyond medicinal applications, 1-(Bromomethyl)-4-iodonaphthalene has also found utility in materials science. Its ability to undergo efficient cross-coupling reactions makes it an excellent candidate for the preparation of conjugated polymers and small molecules with tailored electronic properties. A recent publication in the Journal of Materials Chemistry C described the synthesis of naphthalene-based conjugated polymers using 1-(Bromomethyl)-4-iodonaphthalene. These polymers demonstrated excellent performance in organic photovoltaic devices and field-effect transistors.

The synthetic versatility of 1-(Bromomethyl)-4-iodonaphthalene is further enhanced by its compatibility with various catalytic systems. Transition metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling and Stille coupling, are particularly effective for transforming this compound into more complex structures. A comprehensive review published in Catalysis Science & Technology in 2023 highlighted the efficiency and selectivity of these reactions when applied to 1-(Bromomethyl)-4-iodonaphthalene.

In addition to its synthetic applications, 1-(Bromomethyl)-4-iodonaphthalene has been studied for its photophysical properties. Research conducted at the University of California, Berkeley, revealed that this compound exhibits strong fluorescence and can be used as a fluorescent probe for various analytical applications. The high quantum yield and good photostability make it suitable for imaging and sensing technologies.

The environmental impact of chemical compounds is an important consideration in modern research. Studies have shown that 1-(Bromomethyl)-4-iodonaphthalene, when used responsibly and under controlled conditions, does not pose significant environmental risks. However, proper handling and disposal protocols should always be followed to ensure safety and compliance with regulatory standards.

In conclusion, 1-(Bromomethyl)-4-iodonaphthalene (CAS No. 1261670-74-9) is a highly valuable compound with diverse applications in organic synthesis, medicinal chemistry, materials science, and analytical chemistry. Its unique structural features and reactivity make it an essential building block for the development of new materials and pharmaceuticals. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.